Cas no 1153001-47-8 (6-Bromo-2-ethyl-1,4-dihydroquinolin-4-one)

• Product Name: 6-Bromo-2-ethyl-1,4-dihydroquinolin-4-one
• CAS No: 1153001-47-8
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 1204637
• Update Time: 2025-05-20

6-Bromo-2-ethyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-ethyl-1h-quinolin-4-one
• 6-Bromo-2-ethyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C11H10BrNO/c1-2-8-6-11(14)9-5-7(12)3-4-10(9)13-8/h3-6H,2H2,1H3,(H,13,14)
• InChI Key： UZMYSYFCVITQRL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=C(CC)N2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6-Bromo-2-ethyl-1,4-dihydroquinolin-4-one

6-Bromo-2-Ethyl-1,4-Dihydroquinolin-4-One: A Comprehensive Overview

6-Bromo-2-Ethyl-1,4-Dihydroquinolin-4-One (CAS No. 1153001-47-8) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, belonging to the quinoline derivative family, exhibits unique structural and functional properties that make it a valuable tool in various research and industrial applications. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with 6-Bromo-2-Ethyl-1,4-Dihydroquinolin-4-One, providing a comprehensive understanding of its significance in modern science.

The molecular structure of 6-Bromo-2-Ethyl-1,4-Dihydroquinolin-4-One is characterized by a quinoline skeleton with a bromine atom at position 6 and an ethyl group at position 2. The presence of these substituents significantly influences the compound's electronic properties and reactivity. Recent studies have highlighted the importance of such substituents in modulating the compound's behavior in different chemical environments. For instance, the bromine atom at position 6 introduces electron-withdrawing effects, which can enhance the compound's ability to participate in electrophilic aromatic substitution reactions. Meanwhile, the ethyl group at position 2 contributes to steric effects, which can influence the compound's stability and solubility.

The synthesis of 6-Bromo-2-Ethyl-1,4-Dihydroquinolin-4-One involves a series of well-established organic reactions. One common approach is the Friedlander synthesis, which typically employs an o-amino aryl ketone as the starting material. Recent advancements in this synthesis method have focused on improving yield and selectivity by optimizing reaction conditions and utilizing novel catalysts. For example, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and achieve higher purity levels. Additionally, green chemistry principles have been integrated into the synthesis process to minimize environmental impact and reduce waste generation.

One of the most promising applications of 6-Bromo-2-Ethyl-1,4-Dihydroquinolin-4-One lies in its potential as a precursor for drug development. The quinoline framework is a common structural motif in many bioactive compounds, including anticancer agents and antimicrobial drugs. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against various enzymes involved in cancer progression. For instance, a study published in *Journal of Medicinal Chemistry* revealed that 6-Bromo-2-Ethyl-1,4-Dihydroquinolin-4-One derivatives can effectively inhibit histone deacetylase (HDAC) enzymes, which are known to play a critical role in epigenetic regulation and cancer cell proliferation.

Beyond its role in drug discovery, 6-Bromo-2-Ethyl-1,4-Dihydroquinolin-4-One has also found applications in materials science. The compound's unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as a building block for constructing π-conjugated systems with tailored electronic properties. For example, scientists have successfully incorporated this compound into organic light-emitting diodes (OLEDs), demonstrating enhanced efficiency and stability compared to traditional materials.

In terms of environmental impact and safety considerations, 6-Bromo-2-Ethyl